Cas no 1261480-39-0 (4-Hydroxy-2-methylbenzyl chloride)

• Product Name: 4-Hydroxy-2-methylbenzyl chloride
• CAS No: 1261480-39-0
• Molecular Formula: C₈H₉ClO
• Molecular Weight: 156.609461545944
• CID: 4982000

4-Hydroxy-2-methylbenzyl chloride Properties

Names and Identifiers

• 4-HYDROXY-2-METHYLBENZYL CHLORIDE

• InChIKey： SUUMVXXVTWTASH-UHFFFAOYSA-N
• Inchi： 1S/C8H9ClO/c1-6-4-8(10)3-2-7(6)5-9/h2-4,10H,5H2,1H3
• SMILES： ClCC1C=CC(=CC=1C)O

Computed Properties

• Exact Mass: 156.0341926 g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 156.0341926 g/mol
• Heavy Atom Count: 10
• Complexity: 105
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2
• Molecular Weight: 156.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides